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Compound of Interest

Compound Name: N-nitroso-moxifloxacin
Cat. No.: B16173207
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-nitroso-moxifloxacin,
a nitrosamine impurity of the fluoroquinolone antibiotic, moxifloxacin. This document
consolidates available data on its chemical properties, formation, analytical detection, and
toxicological assessment, with a focus on providing actionable information for researchers and
professionals in the pharmaceutical industry.

Chemical and Physical Properties

N-nitroso-moxifloxacin, chemically named 1-Cyclopropyl-6-fluoro-8-methoxy-7-((4aS,7aS)-1-
nitrosooctahydro-6H-pyrrolo[3,4-b]pyridin-6-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, is
a nitrosamine drug substance-related impurity (NDSRI) of moxifloxacin.[1][2][3] It is formed

when the secondary amine moiety in the moxifloxacin structure reacts with a nitrosating agent.

[1]

Table 1: Chemical and Physical Properties of N-Nitroso-Moxifloxacin
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Property Value Source

1-Cyclopropyl-6-fluoro-8-
methoxy-7-((4aS,7aS)-1-
) nitrosooctahydro-6H-
Chemical Name o [2][3]
pyrrolo[3,4-b]pyridin-6-yl)-4-
0x0-1,4-dihydroquinoline-3-

carboxylic acid

Molecular Formula C21H23FN4Os [4]
Molecular Weight 430.44 g/mol [4]
Not specified in available
Appearance )
literature
o Not specified in available
Solubility )
literature
Shipped at ambient
Storage temperature; long-term storage  [2]

conditions may vary.

Formation of N-Nitroso-Moxifloxacin

N-nitroso-moxifloxacin is not an intended component of the drug product but can form during
the synthesis, storage, or even handling of moxifloxacin under certain conditions.[1] The
formation is a classic nitrosation reaction involving the secondary amine in the C-7 side chain
of the moxifloxacin molecule and a nitrosating agent.

Key factors influencing formation include:

o Presence of Nitrosating Agents: These can include nitrites (e.g., sodium nitrite), nitrous acid,
or other sources of nitrosonium ions.

e pH: Acidic conditions typically favor the formation of nitrosating agents.
o Temperature: Elevated temperatures can accelerate the rate of nitrosation.

» Moisture: The presence of water can facilitate the reaction.[1]
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Below is a diagram illustrating the general formation pathway of N-nitroso-moxifloxacin.

General Formation Pathway of N-Nitroso-Moxifloxacin

Moxifloxacin Nitrosating Agent Favorable Conditions
(contains secondary amine) (e.g., HNOz) (e.g., acidic pH, heat)

N-Nitroso-Moxifloxacin

Click to download full resolution via product page

Caption: General pathway for the formation of N-Nitroso-Moxifloxacin.

Toxicological Assessment and Regulatory Status

N-nitroso compounds are a class of "cohort of concern” impurities due to their potential
carcinogenic effects.[5] While specific carcinogenicity data for N-nitroso-moxifloxacin is not
publicly available, its potential risk is inferred from the broader class of nitrosamines.

The U.S. Food and Drug Administration (FDA) has classified N-nitroso-moxifloxacin as a
Category 4 Nitrosamine Drug Substance-Related Impurity (NDSRI).[6] This classification is
based on the Carcinogenic Potency Categorization Approach (CPCA), which uses structure-
activity relationships to predict carcinogenic potency. Based on this classification, the FDA has
established an Acceptable Intake (Al) limit of 1500 ng/day for N-nitroso-moxifloxacin.[6]

The genotoxic mechanism of N-nitroso compounds generally involves metabolic activation to
form electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.[7]

Below is a diagram illustrating the generally accepted signaling pathway for the genotoxicity of
N-nitroso compounds.
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General Genotoxicity Pathway of N-Nitroso Compounds
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Caption: General pathway for N-nitroso compound-induced genotoxicity.
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Analytical Methodologies

The detection and quantification of N-nitroso-moxifloxacin at trace levels require highly
sensitive and specific analytical methods. Liquid Chromatography with tandem Mass
Spectrometry (LC-MS/MS) is the most commonly employed technique.

Detailed Experimental Protocol: LC-MS/MS for
Quantification of N-Nitroso-Moxifloxacin in Moxifloxacin
Tablets

The following protocol is a summary of a published method for the quantification of N-nitroso-
moxifloxacin.

Instrumentation:
e Liquid Chromatograph: Agilent 1290 Infinity 1l LC system (or equivalent)
o Mass Spectrometer: Agilent 6495D Triple Quadrupole LC/MS system (or equivalent)

Chromatographic Conditions:

Parameter Condition

Zorbax RRHD Eclipse Plus C18, 2.1 x 100 mm,

Column
1.8 um
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in methanol
Gradient Details not specified in the abstract
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5puL

Mass Spectrometric Conditions:
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Parameter Condition

lonization Mode Electrospray lonization (ESI), Positive
Gas Temperature 230 °C

Gas Flow 14 L/min

Nebulizer 45 psi

Sheath Gas Temp 350 °C

Sheath Gas Flow 12 L/min

Capillary Voltage 3500V

N Specific m/z transitions for N-nitroso-
MRM Transitions ] ] i
moxifloxacin would be monitored.

Sample Preparation:

o Weigh and transfer the powder equivalent to one moxifloxacin tablet into a centrifuge tube.
e Add a suitable solvent (e.g., a mixture of water and methanol).

e Vortex for 1 minute.

» Shake on a rotational shaker for 20 minutes.

e Centrifuge at 9,000 rpm for 10 minutes.

o Transfer the supernatant to an HPLC vial for analysis.

Method Performance:
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Parameter Value

Limit of Detection (LOD) 1 pg/mL

Limit of Quantification (LOQ) 2.5 pg/mL

Linearity Range 2.5 pg/mL to 10 ng/mL
Recovery in Placebo (at LOQ) 86.33%
Reproducibility (%RSD at LOQ) ~4.7%

Below is a workflow diagram for the analytical testing of N-nitroso-moxifloxacin.
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Analytical Workflow for N-Nitroso-Moxifloxacin

Moxifloxacin Sample
(e.g., Tablets)

:

Sample Preparation
(Extraction, Centrifugation)

LC Separation
(Reverse Phase)

MS/MS Detection
(Triple Quadrupole)

Data Analysis
(Quantification)

Result
(Concentration of
N-Nitroso-Moxifloxacin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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